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Compound of Interest

Compound Name: UNC6852

Cat. No.: B1195033 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the selectivity profile of

UNC6852, a potent and selective degrader of the Polycomb Repressive Complex 2 (PRC2).

UNC6852 operates through a proteolysis-targeting chimera (PROTAC) mechanism, offering a

powerful tool for studying PRC2 biology and a potential therapeutic avenue in various cancers.

This document details the quantitative selectivity of UNC6852, outlines the experimental

methodologies used for its characterization, and provides visual representations of its

mechanism of action and the workflow for its evaluation.

Quantitative Selectivity Profile of UNC6852
UNC6852 is a bivalent chemical degrader composed of a ligand that binds to the Embryonic

Ectoderm Development (EED) subunit of the PRC2 complex and a ligand that recruits the von

Hippel-Lindau (VHL) E3 ubiquitin ligase.[1][2][3] This dual binding induces the ubiquitination

and subsequent proteasomal degradation of core PRC2 components.[2][3] The selectivity of

UNC6852 is primarily driven by its high affinity for EED.
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Target Assay Type Metric Value Cell Line Reference

EED

Time-

Resolved

Fluorescence

Energy

Transfer (TR-

FRET)

IC50 247 nM Cell-free [4][5]

EED Western Blot DC50
0.79 ± 0.14

µM
HeLa [6]

EZH2 Western Blot DC50 0.3 ± 0.19 µM HeLa [6]

EED Western Blot Dmax 92% HeLa [6]

EZH2 Western Blot Dmax 75% HeLa [6]

SUZ12 Western Blot Dmax 22% HeLa [6]

EED Western Blot t1/2
0.81 ± 0.30

hours
HeLa [6]

EZH2 Western Blot t1/2
1.92 ± 0.96

hours
HeLa [6]

Table 1: Quantitative analysis of UNC6852's potency and degradation efficacy. DC50

represents the concentration at which 50% degradation is observed, Dmax is the maximal

degradation observed, and t1/2 is the half-life of the protein upon treatment.

Mechanism of Action: PRC2 Degradation Pathway
UNC6852 initiates the degradation of the PRC2 complex by hijacking the cell's natural protein

disposal system. The molecule acts as a bridge, bringing the EED subunit of the PRC2

complex into close proximity with the VHL E3 ubiquitin ligase. This induced proximity leads to

the polyubiquitination of not only EED but also other core components of the PRC2 complex,

namely EZH2 and SUZ12.[2][3][7] The polyubiquitin chain acts as a signal for the proteasome,

which then recognizes and degrades the tagged proteins.[2] This degradation of the PRC2

complex leads to a reduction in the levels of histone H3 lysine 27 trimethylation (H3K27me3), a
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key epigenetic mark maintained by PRC2, and subsequently impacts gene expression and cell

proliferation.[2][3]
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UNC6852 Mechanism of Action

PRC2 Complex

EED

Proteasome

Targeted for Degradation

EZH2 SUZ12

UNC6852

Binds VHL E3 Ligase

Recruits

Polyubiquitinates Polyubiquitinates Polyubiquitinates

Degradation Products

Ubiquitin

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1195033?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Workflow for UNC6852 Selectivity Profiling
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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